Cas no 1805709-14-1 (4-(3-Bromopropyl)-3-chlorophenol)

• Product Name: 4-(3-Bromopropyl)-3-chlorophenol
• CAS No: 1805709-14-1
• MF: C₉H₁₀BrClO
• MW: 249.532101154327
• CID: 5895240
• PubChem ID: 130783061
• Update Time: 2025-08-03

4-(3-Bromopropyl)-3-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-3-chlorophenol
• Phenol, 4-(3-bromopropyl)-3-chloro-
• 1805709-14-1
• EN300-1912678

• Inchi： 1S/C9H10BrClO/c10-5-1-2-7-3-4-8(12)6-9(7)11/h3-4,6,12H,1-2,5H2
• InChI Key： NMIXOCZHVUWTGP-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CCCBr)C(Cl)=C1

Computed Properties

• Exact Mass: 247.96036g/mol
• Monoisotopic Mass: 247.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.537±0.06 g/cm3(Predicted)
• Boiling Point: 315.5±27.0 °C(Predicted)
• pka: 9.13±0.20(Predicted)

Additional information on 4-(3-Bromopropyl)-3-chlorophenol

Introduction to 4-(3-Bromopropyl)-3-chlorophenol (CAS No. 1805709-14-1)

4-(3-Bromopropyl)-3-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1805709-14-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of halogenated phenols, characterized by the presence of both bromine and chlorine substituents on a phenolic ring, which are connected to a propyl chain. The unique structural features of this molecule make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The3-chloro and 3-bromopropyl functional groups contribute to the compound's reactivity, enabling diverse chemical transformations that are essential for drug discovery and material science applications. In recent years, halogenated phenols have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The4-(3-bromopropyl)-3-chlorophenol structure provides a scaffold that can be modified further to enhance specific pharmacological effects.

Recent advancements in medicinal chemistry have highlighted the importance ofhalogenated phenols in designing next-generation therapeutics. For instance, studies have demonstrated that the introduction of bromine and chlorine atoms can improve the binding affinity of small molecules to biological targets, thereby increasing their efficacy. The4-(3-bromopropyl)-3-chlorophenol molecule exemplifies this trend, as it serves as a precursor for synthesizing compounds with enhanced pharmacokinetic profiles.

In the context of drug development, thebromopropyl side chain in4-(3-bromopropyl)-3-chlorophenol offers a site for further functionalization, allowing chemists to explore modifications that could optimize solubility, metabolic stability, and target specificity. This flexibility has been exploited in the synthesis of kinase inhibitors, where halogenated phenols are known to act as key pharmacophores. TheCAS No. 1805709-14-1 registry ensures that researchers can reliably access and utilize this compound in their experiments.

The agrochemical industry has also shown interest in4-(3-bromopropyl)-3-chlorophenol, particularly for its potential as a precursor in the development of novel pesticides and herbicides. The structural motifs present in this compound can be leveraged to create molecules with improved bioactivity against pests while maintaining environmental safety. Current research focuses on optimizing synthetic routes to produce4-(3-bromopropyl)-3-chlorophenol on an industrial scale, ensuring cost-effective and sustainable production methods.

Synthetic methodologies for preparing4-(3-bromopropyl)-3-chlorophenol often involve multi-step reactions that require precise control over reaction conditions. Techniques such as nucleophilic substitution, cross-coupling reactions, and radical transformations are commonly employed to construct the desired framework. The availability of high-purity starting materials is crucial for achieving optimal yields and minimizing side products. Advances in catalytic systems have further refined these processes, making them more efficient and environmentally friendly.

The biological activity of4-(3-bromopropyl)-3-chlorophenol has been investigated in several preclinical studies. These investigations have revealed promising results regarding its potential as an antimicrobial agent, with particular efficacy against Gram-negative bacteria. The presence of both bromine and chlorine atoms enhances its ability to disrupt bacterial cell membranes, leading to increased susceptibility to therapeutic intervention. Such findings underscore the importance of halogenated phenols in combating antibiotic-resistant pathogens.

In addition to its antimicrobial properties,4-(3-bromopropyl)-3-chlorophenol has been explored for its anti-inflammatory effects. Studies indicate that derivatives of this compound can modulate inflammatory pathways by inhibiting key enzymes such as COX-2 and LOX. This mechanism suggests potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further research is needed to fully elucidate its therapeutic profile and identify optimal dosing regimens.

The chemical synthesis ofCAS No. 1805709-14-1, while well-established, continues to evolve with advancements in synthetic chemistry. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production runs. These innovations not only improve laboratory-scale preparations but also hold promise for scaling up production for industrial applications. The ability to produce high-purity batches ofCAS No. strong >1805709-14-1 ensures its reliability as a building block for further chemical exploration.

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